Cas no 79886-50-3 (1,2,3,6-Tetragalloylglucose)

• Product Name: 1,2,3,6-Tetragalloylglucose
• CAS No: 79886-50-3
• MF: C₃₄H₂₈O₂₂
• MW: 788.572932243347
• CID: 565774
• PubChem ID: 73178
• Update Time: 2024-10-27

1,2,3,6-Tetragalloylglucose Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranose,1,2,3,6-tetrakis(3,4,5-trihydroxybenzoate)
• 1,2,3,6-tetragalloylglucose
• 1(β),2,3,6-tetra-O-galloylglucose
• 1,2,3,6-tetrakis(O-galloyl)-β-D-glucose
• 1,2,3,6-tetrakis-O-galloyl-beta-D-glucose
• 1,2,3,6-tetra-O-gallolyl-β-D-glucose
• 1,2,3,6-Tetra-O-galloyl-beta-D-glucose
• 1,2,3,6-tetra-O-galloyl-β-D-glucopyranoside
• 1,2,3,6-tetra-O-galloyl-β-D-glucose
• 1,2,3,6-Tetra-O-galloyl-β-D-glucopyranose
• NP 003686
• Tetra-O-galloyl-β-D-glucose
• Tetra-O-galloyl-β-D-glucose (TGG)
• TGG
• β-D-Glucopyranose 1,2,3,6-tetragallate
• [(2R,3R,4S,5R,6S)-3-hydroxy-4,5,6-tris[(3,4,5-trihydroxybenzoyl)oxy]oxan-2-yl]methyl 3,4,5-trihydroxybenzoate
• 1,2,3,6-Tetra-O-galloyl-B-D-glucose
• CHEMBL449947
• 4648S0G699
• Q27102438
• CHEBI:17527
• 79886-50-3
• 1,2,3,6-tetrakis-O-(3,4,5-trihydroxybenzoyl)-beta-D-glucopyranose
• BDBM50595060
• 1(.BETA.),2,3,6-TETRA-O-GALLOYLGLUCOSE
• 1,2,3,6-TETRA-O-GALLOYL-.BETA.-D-GLUCOPYRANOSE
• NCGC00169133-01
• 1,2,3,6-tetra-o-galloyl-beta-d-glucopyranose
• MEGxp0_001175
• MS-31445
• E87174
• UNII-4648S0G699
• 1,2,3,6-TETRA-O-GALLOYL-.BETA.-D-GLUCOSE
• HY-111832
• AKOS040760170
• SCHEMBL2370043
• beta-D-GLUCOPYRANOSE 1,2,3,6-TETRAGALLATE
• 1(beta),2,3,6-TETRA-O-GALLOYLGLUCOSE
• .BETA.-D-GLUCOPYRANOSE, 1,2,3,6-TETRAKIS(3,4,5-TRIHYDROXYBENZOATE)
• NP-003686
• C04516
• ACon1_000379
• beta-D-Glucopyranose, 1,2,3,6-tetrakis(3,4,5-trihydroxybenzoate)
• Tetra-O-galloyl-?-D-glucose
• DTXSID80904234
• [(2R,3R,4S,5R,6S)-3-hydroxy-4,5,6-tris[(3,4,5-trihydroxybenzoyl)oxy]tetrahydropyran-2-yl]methyl 3,4,5-trihydroxybenzoate
• 1,2,3,6-tetra-O-gallose-beta-D-glucopyranose
• TeGG
• NCGC00169133-02
• NS00097500
• 1,2,3,6-Tgg
• .BETA.-D-GLUCOPYRANOSE 1,2,3,6-TETRAGALLATE
• 1,2,3,6-Tetragalloyl-beta-D-glucopyranose
• 84297-48-3
• CS-0093043
• 1
• 1236-TETRAKIS-O-GALLOYL-BETA-D-GLUCOS
• SCHEMBL22504468
• [(2R,3R,4S,5R,6S)-3-HYDROXY-4,5,6-TRIS(3,4,5-TRIHYDROXYBENZOYLOXY)OXAN-2-YL]METHYL 3,4,5-TRIHYDROXYBENZOATE
• DA-59775
• 1,2,3,6-Tetragalloylglucose

• Inchi： 1S/C34H28O22/c35-14-1-10(2-15(36)23(14)43)30(48)52-9-22-27(47)28(54-31(49)11-3-16(37)24(44)17(38)4-11)29(55-32(50)12-5-18(39)25(45)19(40)6-12)34(53-22)56-33(51)13-7-20(41)26(46)21(42)8-13/h1-8,22,27-29,34-47H,9H2/t22-,27-,28+,29-,34+/m1/s1
• InChI Key： RATQVALKDAUZBW-XPMKZLBQSA-N
• SMILES： O([C@H]1[C@H](OC(C2C=C(O)C(O)=C(O)C=2)=O)O[C@H](COC(C2C=C(O)C(O)=C(O)C=2)=O)[C@@H](O)[C@@H]1OC(C1C=C(O)C(O)=C(O)C=1)=O)C(C1C=C(O)C(O)=C(O)C=1)=O

Computed Properties

• Exact Mass: 788.10700
• Monoisotopic Mass: 788.107223
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 56
• Rotatable Bond Count: 13
• Complexity: 1340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 377
• XLogP3: 1.5

Experimental Properties

• Color/Form: Powder
• Density: 2.0±0.1 g/cm3
• Melting Point: 198-200 °C
• Boiling Point: 1240.8±65.0 °C at 760 mmHg
• Flash Point: 388.6±27.8 °C
• Refractive Index: 1.849
• PSA: 377.42000
• LogP: 0.70460
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

1,2,3,6-Tetragalloylglucose Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Tannins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins